![molecular formula C13H8F2IN3 B2680668 5-Fluoro-1-(2-fluorobenzyl)-3-iodo-1H-pyrazolo[3,4-b]pyridine CAS No. 1350653-24-5](/img/structure/B2680668.png)
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REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]2[C:10](I)=[N:9][N:8]([CH2:12][C:13]3[CH:18]=[CH:17][CH:16]=[CH:15][C:14]=3[F:19])[C:5]2=[N:6][CH:7]=1.[Cu](C#N)[C:21]#[N:22].N.O>CS(C)=O.C(OCC)(=O)C>[F:1][C:2]1[CH:3]=[C:4]2[C:10]([C:21]#[N:22])=[N:9][N:8]([CH2:12][C:13]3[CH:18]=[CH:17][CH:16]=[CH:15][C:14]=3[F:19])[C:5]2=[N:6][CH:7]=1
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Name
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Quantity
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16.03 g
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Type
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reactant
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Smiles
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FC=1C=C2C(=NC1)N(N=C2I)CC2=C(C=CC=C2)F
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Name
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Quantity
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4.25 g
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Type
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reactant
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Smiles
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[Cu](C#N)C#N
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Name
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Quantity
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90 mL
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Type
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reactant
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Smiles
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N
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Name
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Quantity
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500 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Control Type
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UNSPECIFIED
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Setpoint
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150 °C
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Type
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CUSTOM
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Details
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stirred at 150° C. for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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After cooling
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Type
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TEMPERATURE
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Details
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the contents of the flask were cooled to about 40° C.
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Type
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ADDITION
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Details
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was added
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Type
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CUSTOM
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Details
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The aqueous phase was separated off
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Type
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EXTRACTION
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Details
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extracted two more times with ethyl acetate (200 ml each time)
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Type
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WASH
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Details
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The combined organic phases were washed twice with 10% strength aqueous sodium chloride solution (100 ml each time)
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Type
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CUSTOM
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Details
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dried
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Type
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CUSTOM
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Details
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The crude product was reacted without further purification
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Reaction Time |
2 h |
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Name
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Type
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Smiles
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FC=1C=C2C(=NC1)N(N=C2C#N)CC2=C(C=CC=C2)F
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
